Cas no 2172544-87-3 (5-benzyl-2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylic acid)

• Product Name: 5-benzyl-2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylic acid
• CAS No: 2172544-87-3
• MF: C₁₄H₁₇NO₄S
• MW: 295.3540828228
• CID: 5213316
• PubChem ID: 165590431
• Update Time: 2025-06-13

5-benzyl-2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-c]pyrrole-3a(6aH)-carboxylic acid, tetrahydro-5-(phenylmethyl)-, 2,2-dioxide
• 5-benzyl-2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylic acid

• Inchi： 1S/C14H17NO4S/c16-13(17)14-9-15(6-11-4-2-1-3-5-11)7-12(14)8-20(18,19)10-14/h1-5,12H,6-10H2,(H,16,17)
• InChI Key： UBDQGOCBLKGJTJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CC2(C(O)=O)CS(=O)(=O)CC2C1

Additional information on 5-benzyl-2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylic acid

Introduction to 5-Benzyl-2,2-Dioxo-Hexahydro-1H-2λ⁶-Thieno[3,4-c]Pyrrole-3a-Carboxylic Acid (CAS No. 2172544-87-3)

5-Benzyl-2,2-dioxo-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-3a-carboxylic acid (CAS No. 2172544-87-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrroles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the benzyl substituent and the dioxo group, contribute to its distinct chemical properties and biological activities.

The synthesis of 5-benzyl-2,2-dioxo-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-3a-carboxylic acid involves a series of well-defined chemical reactions, including condensation, cyclization, and oxidation steps. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its biological activities, 5-benzyl-2,2-dioxo-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-3a-carboxylic acid has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5-benzyl-2,2-dioxo-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-3a-carboxylic acid has also been investigated for its anticancer potential. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 5-benzyl-2,2-dioxo-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-3a-carboxylic acid has been extensively studied to understand its behavior in vivo. Animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for its potential use as an orally administered therapeutic agent.

In addition to its therapeutic potential, 5-benzyl-2,2-dioxo-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-3a-carboxylic acid has also been explored for its use as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable probe for understanding the underlying mechanisms of various diseases. For instance, it has been used to study the role of inflammation in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of 5-benzyl-2,2-dioxo-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-3a-carboxylic acid is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, 5-benzyl-2,2-dioxo-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-3a-carboxylic acid (CAS No. 2172544-87-3) is a promising compound with a wide range of potential applications in medicine and chemical biology research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge.